Cas no 2228854-25-7 (2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine
• CAS No: 2228854-25-7
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 6170411
• PubChem ID: 165643006
• Update Time: 2025-05-28

2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1906854
• 2228854-25-7
• 2-(5-bromopyridin-3-yl)-2-fluoroethan-1-amine
• 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine

• Inchi： 1S/C7H8BrFN2/c8-6-1-5(3-11-4-6)7(9)2-10/h1,3-4,7H,2,10H2
• InChI Key： DAJBIHSCSVBCNF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CN)F

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine

Research Brief on 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine (CAS: 2228854-25-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine (CAS: 2228854-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The bromopyridine moiety, combined with the fluoroethylamine group, offers a versatile scaffold for further chemical modifications, making it a promising lead compound in medicinal chemistry.

Recent studies have highlighted the role of 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromine atom at the 5-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. The fluorine atom was found to enhance metabolic stability, a crucial factor in drug development.

In addition to its kinase inhibitory properties, 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine has been explored as a building block for the development of positron emission tomography (PET) tracers. The presence of fluorine-18, a radioactive isotope, can be incorporated into the molecule for imaging applications. A recent preclinical study reported in ACS Chemical Neuroscience utilized this compound to develop a PET tracer for imaging neuroinflammation, showcasing its potential in diagnostic applications. The study emphasized the compound's ability to cross the blood-brain barrier, a critical requirement for central nervous system (CNS) targeting agents.

The synthetic routes to 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, high-yield synthesis starting from 5-bromonicotinaldehyde, involving a reductive amination step with fluoroethylamine. The process was noted for its robustness and suitability for Good Manufacturing Practice (GMP) compliance, which is essential for pharmaceutical production. The authors also highlighted the compound's stability under various storage conditions, an important consideration for industrial applications.

Looking ahead, the versatility of 2-(5-Bromopyridin-3-yl)-2-fluoroethan-1-amine suggests it will continue to be a valuable tool in drug discovery. Its dual functionality as both a therapeutic agent and a diagnostic probe positions it uniquely in the field of theranostics. Future research directions may include exploring its applications in targeted drug delivery systems and as a scaffold for combinatorial chemistry libraries. The compound's CAS number, 2228854-25-7, has become increasingly prevalent in patent applications, indicating growing commercial interest in its potential.